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Compound of Interest

Compound Name: Iodol

Cat. No.: B189636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. Tetraiodopyrrole is a chemical compound with hazardous properties and

should only be handled by qualified individuals in a controlled laboratory setting. All users must

consult the primary Safety Data Sheet (SDS) for this compound and adhere to all institutional

and regulatory safety protocols.

Executive Summary
Tetraiodopyrrole is a halogenated heterocyclic compound with applications in organic synthesis

and materials science. Due to the presence of iodine atoms, this compound presents specific

health and safety concerns that necessitate careful handling and a thorough understanding of

its hazard profile. This guide provides a comprehensive overview of the known safety

information, handling precautions, emergency procedures, and disposal methods for

tetraiodopyrrole. While quantitative toxicological data is limited, this document compiles

available information to promote safe laboratory practices.

Hazard Identification and Classification
Tetraiodopyrrole is classified as a hazardous substance. The primary hazards, as identified by

GHS classifications found in safety data sheets, are outlined below.

GHS Hazard Statements:
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H302: Harmful if swallowed.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

appendices. Key precautions include avoiding contact with skin and eyes, preventing inhalation

of dust or vapors, and ensuring adequate ventilation.

Quantitative Data Summary

A thorough review of available literature and safety data reveals a lack of specific quantitative

toxicological data for tetraiodopyrrole. The following table summarizes the available physical

and chemical data, alongside the noted absence of key toxicological metrics.
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Parameter Value Source/Notes

Physical State Solid General observation

Molecular Formula C₄HI₄N -

Molecular Weight 570.68 g/mol -

Melting Point ~150 °C (302 °F) Rough estimate

Boiling Point
512.5 °C (954.5 °F) at 760

mmHg
Estimated

Decomposition Temp.
Begins > 250 °C; Max > 320

°C
Based on similar compounds

Oral LD50 (Rat) Data not available -

Dermal LD50 Data not available -

Inhalation LC50 Data not available -

Permissible Exposure Limit

(PEL)
Not established -

Occupational Exposure Limit

(OEL)
Not established -

Experimental Protocols and Handling Procedures
Due to the hazardous nature of tetraiodopyrrole, all work should be conducted in a well-

ventilated chemical fume hood. The following are generalized experimental protocols that

emphasize safety.

Personal Protective Equipment (PPE)
A standard PPE protocol for handling tetraiodopyrrole is essential.
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Before Handling
Tetraiodopyrrole

Wear Nitrile Gloves
(or other chemically resistant gloves)

Wear Safety Goggles
(with side shields) Wear a Laboratory Coat Consider a Face Shield

(for splash hazards)
Proceed with
Experiment

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Seek Medical Attention

Remove Contaminated Clothing
Wash with Soap and Water for 15 min

Rinse with Water for 15 min
Seek Medical Attention

Do NOT Induce Vomiting
Seek Immediate Medical Attention

Click to download full resolution via product page

To cite this document: BenchChem. [Tetraiodopyrrole: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189636#safety-and-handling-precautions-for-
tetraiodopyrrole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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